Cas no 64222-81-7 (Benzenamine, N-[(3-fluorophenyl)methylene]-4-methoxy-)

Benzenamine, N-[(3-fluorophenyl)methylene]-4-methoxy- structure
64222-81-7 structure
Product Name:Benzenamine, N-[(3-fluorophenyl)methylene]-4-methoxy-
CAS No:64222-81-7
MF:C14H12FNO
MW:229.249587059021
CID:389905
PubChem ID:3667694
Update Time:2025-04-19

Benzenamine, N-[(3-fluorophenyl)methylene]-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-[(3-fluorophenyl)methylene]-4-methoxy-
    • 1-(3-fluorophenyl)-N-(4-methoxyphenyl)methanimine
    • DTXSID70394847
    • 64222-81-7
    • Inchi: 1S/C14H12FNO/c1-17-14-7-5-13(6-8-14)16-10-11-3-2-4-12(15)9-11/h2-10H,1H3/b16-10+
    • InChI Key: FKPAZWWJQBSOCR-MHWRWJLKSA-N
    • SMILES: FC1=CC=CC(=C1)/C=N/C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 229.090292168g/mol
  • Monoisotopic Mass: 229.090292168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 21.6Ų
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